Cas no 51830-53-6 ((1-benzothiophen-7-yl)methanol)

51830-53-6 structure
Product Name:(1-benzothiophen-7-yl)methanol
CAS No:51830-53-6
Molecular Formula:C9H8OS
Molecular Weight:164.22422
MDL:MFCD08572209
CID:366317
PubChem ID:16640611
(1-benzothiophen-7-yl)methanol Properties
Names and Identifiers
-
- 1-Benzothien-7-ylmethanol
- 1-benzothiophen-7-ylmethanol
- benzo[b]thien-7-ylmethanol
- Benzo[b]thiophene-7-methanol
- Benzo[b]thiophen-7-ylmethanol
- (1-benzothiophen-7-yl)methanol
- MFCD08572209
- FT-0766185
- AKOS003237320
- AS-6493
- J-519706
- 51830-53-6
- AQJJFNFAYMLSNA-UHFFFAOYSA-N
- CHEBI:194614
- CS-0232499
- EN300-1273467
- SCHEMBL3154995
- Benzo[b]thiophen-7-yl-methanol
- DTXSID30586322
- 1-benzothien-7-ylmethanol
- Benzo[b]thien-7-ylmethanol
- (1-Benzothiophen-7-yl)methanol
- DB-010728
-
- MDL: MFCD08572209
- InChIKey: AQJJFNFAYMLSNA-UHFFFAOYSA-N
- Inchi: InChI=1S/C9H8OS/c10-6-8-3-1-2-7-4-5-11-9(7)8/h1-5,10H,6H2
- SMILES: C1=CC2=C(C(=C1)CO)SC=C2
Computed Properties
- Exact Mass: 164.03000
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 1
- Monoisotopic Mass: 164.02958605g/mol
- Heavy Atom Count: 11
- Complexity: 138
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.1
- Topological Polar Surface Area: 48.5Ų
Experimental Properties
- LogP: 2.39360
- PSA: 48.47000
- Refractive Index: 1.698
- Boiling Point: 324°Cat760mmHg
- Melting Point: 76.5 °C
- Flash Point: 149.8°C
- Density: 1.294
(1-benzothiophen-7-yl)methanol Security Information
- Hazard Statement: Harmful
(1-benzothiophen-7-yl)methanol Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(1-benzothiophen-7-yl)methanol Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00DD27-50mg |
1-benzothien-7-ylmethanol |
51830-53-6 | 95% | 50mg |
$155.00 | 2024-04-30 | |
A2B Chem LLC | AG22655-50mg |
Benzo[b]thiophen-7-ylmethanol |
51830-53-6 | 95% | 50mg |
$119.00 | 2024-04-19 | |
Aaron | AR00DDAJ-50mg |
1-benzothien-7-ylmethanol |
51830-53-6 | 95% | 50mg |
$134.00 | ||
abcr | AB222812-1 g |
Benzo[b]thien-7-ylmethanol; 95% |
51830-53-6 | 1g |
€756.80 | 2023-05-20 | ||
Alichem | A169004691-1g |
Benzo[b]thiophen-7-ylmethanol |
51830-53-6 | 97% | 1g |
$565.76 | 2023-09-01 | |
Ambeed | A311058-1g |
Benzo[b]thiophen-7-ylmethanol |
51830-53-6 | 97% | 1g |
$1009.0 | ||
Apollo Scientific | OR12403-1g |
7-(Hydroxymethyl)benzo[b]thiophene |
51830-53-6 | 1g |
£609.00 | |||
Chemenu | CM521511-1g |
Benzo[b]thiophen-7-ylmethanol |
51830-53-6 | 97% | 1g |
$619 | 2023-02-02 | |
Crysdot LLC | CD11112062-1g |
Benzo[b]thiophen-7-ylmethanol |
51830-53-6 | 97% | 1g |
$668 | ||
Enamine | EN300-1273467-0.05g |
(1-benzothiophen-7-yl)methanol |
51830-53-6 | 95% | 0.05g |
$79.0 |
(1-benzothiophen-7-yl)methanol Related Literature
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Heike M. A. Ehmann,Thomas Kellner,Oliver Werzer CrystEngComm, 2014,16, 4950-4954
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Jack Pretty,Robert Glaser,Johnny Jones III,R. Alan Lunsford Analyst, 2004,129, 1150-1155
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Daniel D'Alessio,Anwen M. Krause-Heuer,Brian W. Skelton,Benjamin H. Fraser,Massimiliano Massi RSC Adv., 2016,6, 37006-37011
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Jinhao Yan,Wenlong Jiang,Guijie Kang,Qingjie Li,Longxiang Tao,Xuefu Wang,Jun Yin Biomater. Sci., 2023,11, 5819-5830
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Yane-Shih Wang,Bo Wu,Zhiyong Wang,Ying Huang,Wei Wan,William K. Russell,Pei-Jing Pai,Yin N. Moe,David H. Russell,Wenshe R. Liu Mol. BioSyst., 2010,6, 1557-1560
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William F. Gabrielli,Stefan D. Nogai,Jean M. McKenzie,Stephanie Cronje,Helgard G. Raubenheimer New J. Chem., 2009,33, 2208-2218
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Gayane Koshkakaryan,Virginia Altoe,Dennis Cao,Liana M. Klivansky,Yue Zhang,Sungwook Chung,Biwu Ma,Shaul Aloni,Yi Liu Chem. Commun., 2010,46, 8579-8581
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Heming Zhang,Lianbao Ke,Jiaxuan Wang,Hai Bi Phys. Chem. Chem. Phys., 2023,25, 9979-9986
Recommended suppliers
Amadis Chemical Company Limited
(CAS:51830-53-6)(1-benzothiophen-7-yl)methanol

Purity:99%
Quantity:1g
Price($):908.0